Cas no 2137599-03-0 (Isothiazole, 5-[3-(bromomethyl)pentyl]-)

• Product Name: Isothiazole, 5-[3-(bromomethyl)pentyl]-
• CAS No: 2137599-03-0
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5286171
• Update Time: 2025-06-03

Isothiazole, 5-[3-(bromomethyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 5-[3-(bromomethyl)pentyl]-

• Inchi： 1S/C9H14BrNS/c1-2-8(7-10)3-4-9-5-6-11-12-9/h5-6,8H,2-4,7H2,1H3
• InChI Key： GDMWJBPTFVCLOK-UHFFFAOYSA-N
• SMILES： S1C(CCC(CBr)CC)=CC=N1

Additional information on Isothiazole, 5-[3-(bromomethyl)pentyl]-

Compound CAS No. 2137599-03-0: Isothiazole, 5-[3-(bromomethyl)pentyl]

The compound with CAS No. 2137599-03-0, commonly referred to as Isothiazole, 5-[3-(bromomethyl)pentyl], is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of isothiazoles, which are heterocyclic compounds containing sulfur and nitrogen atoms in a five-membered ring structure. The specific substitution pattern of this compound, particularly the presence of a bromomethyl group at the pentyl position, imparts unique chemical properties that make it valuable in research and development.

Isothiazole derivatives have been extensively studied for their potential in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted the role of Isothiazole, 5-[3-(bromomethyl)pentyl] in inhibiting microbial growth, making it a promising candidate for antifungal and antibacterial agents. Researchers have explored its mechanism of action, revealing that the compound interferes with fungal cell membrane integrity and disrupts essential cellular processes.

The synthesis of Isothiazole, 5-[3-(bromomethyl)pentyl] involves a multi-step process that typically begins with the preparation of the isothiazole core. This is followed by selective substitution at the fifth position with a bromomethyl-pentyl group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

One of the most recent breakthroughs involving this compound is its application in agricultural chemistry. Field trials have demonstrated that Isothiazole, 5-[3-(bromomethyl)pentyl] can effectively protect crops from fungal infections without adverse effects on plant growth. This has led to its consideration as a sustainable alternative to conventional fungicides.

In addition to its antimicrobial properties, this compound has shown potential in polymer chemistry. Studies indicate that Isothiazole, 5-[3-(bromomethyl)pentyl] can act as a polymerizable monomer, enabling the formation of novel materials with tailored mechanical and thermal properties. This opens up avenues for its use in advanced composites and coatings.

The environmental impact of Isothiazole, 5-[3-(bromomethyl)pentyl] has also been a focus of recent research. Biodegradation studies suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This aligns with global efforts to develop eco-friendly chemical solutions.

From a regulatory standpoint, Isothiazole derivatives are subject to stringent safety assessments to ensure their safe use in various applications. Regulatory bodies have emphasized the importance of thorough toxicological evaluations, particularly regarding potential genotoxicity and ecotoxicity.

In conclusion, Isothiazole, 5-[3-(bromomethyl)pentyl] (CAS No. 2137599-03-0) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it holds promise for advancing innovation in pharmaceuticals, agriculture, and materials science.